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Compound of Interest

Compound Name: Fumasol

Cat. No.: B13817227

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the Fumasol fogging procedure,
utilizing a hypochlorous acid (HOCI)-based solution for the effective control of airborne
pathogens. The information is intended for use in research laboratories and drug development
facilities to ensure effective disinfection and maintain aseptic conditions.

Introduction

Fumasol Fogger Liquid is a disinfectant solution with hypochlorous acid (HOCI) as its primary
active ingredient.[1] HOCI is a potent, broad-spectrum antimicrobial agent, effective against a
wide range of bacteria, viruses, and fungi.[1][2] Its mechanism of action involves the oxidation
of essential cellular components of pathogens, leading to their rapid inactivation.[1][3] Fogging,
the generation of a fine aerosol mist, is an efficient method for disinfecting large and complex
indoor spaces, ensuring that the disinfectant reaches surfaces that are often missed by manual
cleaning.[4][5]

Mechanism of Action

Hypochlorous acid is a powerful oxidizing agent that disrupts microbial cells through multiple
pathways. Unlike antibiotics that may target specific enzymes, HOCI's non-specific mode of
action makes the development of resistance less likely.[1]
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The key mechanisms include:

» Disruption of Cell Membranes: HOCI oxidizes lipids and proteins in the cell membranes of
bacteria and the lipid envelopes of viruses, leading to a loss of integrity and subsequent cell
death or inactivation.[1][3][6]

« Protein Denaturation: It alters the structure of viral proteins and bacterial enzymes by
oxidizing sulfhydryl groups, rendering them non-functional.[3][6]

+ Damage to Genetic Material: HOCI can penetrate microbial cells and damage their DNA and
RNA, preventing replication.[6][7]
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Mechanism of Hypochlorous Acid Action on Pathogens.

Quantitative Data on Efficacy

The effectiveness of hypochlorous acid fogging is dependent on several factors, including the
concentration of the solution, contact time, and the specific pathogen being targeted. The
following tables summarize efficacy data from various studies.

Table 1: Virucidal Efficacy of Hypochlorous Acid Fogging

HOCI
Virus Target Concentration  Contact Time Log Reduction Reference
(ppm)
Avian Influenza ]
i 50 3 minutes >3.2 [81[9]
Virus (AIV)
Avian Influenza )
] 100 Immediate Undetectable [819]
Virus (AIV)
Avian Influenza )
] 200 Immediate Undetectable [819]
Virus (AIV)
SARS-CoV-2 _ _
0.02 (20 ppb) 5-10 minutes ~99% reduction [10]
(surrogate)
_ _ > 99.9%
Norovirus 20 10 minutes ) [10]
reduction
. . > 99.9%
Norovirus 200 1 minute ) [4]
reduction
No clinical
Newcastle o ) )
) ) 100 N/A (in vivo) signs/virus [11]
Disease Virus ) )
isolation

Table 2: Bactericidal Efficacy of Hypochlorous Acid Fogging
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HOCI
Bacteria Target Concentration  Contact Time Log Reduction Reference
(ppm)
Escherichia coli 300 60 seconds >5 [2]
Salmonella
) 300 60 seconds >5 [2]
enterica
Airborne Bacteria ]
N/A N/A 85% reduction [10]
(general)
Strong
Staphylococcus _ _
N/A N/A correlation with [12]
aureus _
chlorine amount
Enterococcus Effective
, 550 N/A o [5]
faecalis elimination

Experimental Protocols

The following protocols are synthesized from published studies and are intended to provide a
framework for the application of Fumasol (hypochlorous acid) fogging in a research setting.

Preparation and Pre-Fogging Checklist

o Personnel Safety: All personnel must be trained on the safe handling of the fogging
equipment and the disinfectant solution. Personal Protective Equipment (PPE), including
gloves, safety glasses, and a respirator appropriate for chlorine vapors, should be worn
during preparation and fogging.

e Area Sealing: The area to be disinfected should be sealed to prevent the fog from escaping.
This includes closing all doors, windows, and vents. Sensitive equipment should be covered
or removed from the area if not compatible with the disinfectant.

e Solution Preparation: Prepare the Fumasol (hypochlorous acid) solution to the desired
concentration according to the manufacturer's instructions. The optimal pH for hypochlorous
acid efficacy is between 4 and 6.[3]
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o Fogger Setup: Place the fogging device in a central location within the room to ensure even
distribution of the fog.[13] For larger or complex rooms, multiple foggers or a device with
multiple nozzles may be necessary.[13] The fogger should ideally produce an aerosol size of
less than 20 um for prolonged suspension in the air.[4]

Fogging Procedure

« Initiate Fogging: Start the fogger and immediately exit the room.

o Contact Time: Allow the fog to remain in the sealed room for the predetermined contact time
necessary to achieve the desired level of disinfection (refer to efficacy tables).

o Aeration: After the contact time has elapsed, ventilate the room thoroughly until the chlorine
odor has dissipated. This can be achieved by opening windows and doors or using an air
scrubbing system.
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Fumasol Fogging Procedure Workflow.

Post-Fogging Verification
To validate the efficacy of the fogging procedure, biological indicators or surface testing can be

employed.

 Biological Indicators: Place biological indicators (e.g., strips inoculated with resistant
bacterial spores) in various locations throughout the room before fogging. After the
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procedure, collect and incubate the indicators according to the manufacturer's instructions to
confirm sterilization or disinfection.

o Surface Swabbing: Use sterile swabs to sample surfaces before and after the fogging
procedure. The swabs can then be cultured to determine the reduction in microbial load.

Safety Considerations

« Inhalation: While hypochlorous acid is naturally produced by the human immune system,
inhaling concentrated aerosols can cause respiratory irritation.[1] Always wear appropriate
respiratory protection when handling the concentrated solution and during the fogging
process.

o Material Compatibility: Hypochlorous acid is less corrosive than sodium hypochlorite
(bleach), but it is still an oxidizing agent.[14] It is advisable to check the compatibility of the
solution with sensitive materials and electronic equipment.

« Environmental Impact: Fumasol (hypochlorous acid) solutions are generally considered
environmentally friendly as they decompose into salt and water.

By following these application notes and protocols, researchers can effectively utilize Fumasol
fogging for the control of airborne pathogens, thereby enhancing the safety and integrity of their
research environments.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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